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Compound of Interest

Compound Name: AB-836

CAS No.: 2445597-31-7

Cat. No.: B10857128

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the delivery of the hepatitis B virus (HBV) capsid inhibitor, AB-
836, in animal models. While the clinical development of AB-836 was discontinued due to

safety findings in humans, this information is intended to assist researchers working with similar

compounds or investigating the preclinical properties of AB-836.

Frequently Asked Questions (FAQs)
Q1: What is AB-836 and what is its mechanism of action?

A1: AB-836 is an orally bioavailable small molecule that acts as a potent and selective Class II

HBV capsid assembly inhibitor.[1] Its primary mechanism of action is to inhibit the assembly of

functional viral capsids, which is a crucial step in HBV replication.[2] By doing so, it blocks the

encapsidation of pre-genomic RNA (pgRNA). Additionally, AB-836 has been shown to interfere

with the uncoating of incoming virions, thereby reducing the formation and replenishment of

new covalently closed circular DNA (cccDNA), the stable viral reservoir in the nucleus of

infected cells.[2]
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Q2: What is the rationale for using a capsid inhibitor like AB-836 for HBV treatment?

A2: Current standard-of-care treatments for chronic HBV, such as nucleos(t)ide analogues

(NAs), effectively suppress viral replication but rarely lead to a functional cure.[2] NAs inhibit

the viral polymerase but do not completely eliminate viral replication or the cccDNA reservoir.

Capsid inhibitors like AB-836 offer a distinct mechanism of action that complements NAs by

preventing the formation of new viral particles and potentially reducing the cccDNA pool. This

dual mechanism is believed to be key in achieving a functional cure for chronic HBV infection.

Q3: What preclinical efficacy has been observed with AB-836 in animal models?

A3: In a mouse model of HBV infection, orally administered AB-836 demonstrated significant

dose-dependent reductions in HBV DNA. Once-daily doses of 3 mg/kg and 10 mg/kg resulted

in 1.4 and 2.5 log10 reductions in HBV DNA, respectively.[1]

Q4: What is the pharmacokinetic profile of AB-836 in mice?

A4: Pharmacokinetic studies in mice have shown a clearance rate of 13 mL/min/kg and a half-

life of 3.1 hours, supporting the potential for once-daily dosing.[1]

Q5: Why was the clinical development of AB-836 discontinued?

A5: While AB-836 showed potent antiviral activity, its clinical development was halted due to

observations of incidental alanine aminotransferase (ALT) elevations in Phase 1b trials, raising

safety concerns.[3]

Troubleshooting Guides
Table 1: Troubleshooting Common Issues in AB-836 Oral
Gavage Delivery
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Issue Potential Cause(s) Recommended Solution(s)

Inconsistent or lower-than-

expected plasma

concentrations

Formulation Issues: - Poor

solubility of AB-836 in the

vehicle.[4][5] - Compound

precipitation over time.

[6]Administration Errors: -

Improper gavage technique

leading to dosing errors.[7][8] -

Leakage from the mouth

during or after administration.

Formulation Optimization: -

Conduct solubility screening

with various pharmaceutically

acceptable vehicles (e.g.,

methylcellulose, PEG 400,

Tween 80).[5] - Prepare fresh

formulations for each

experiment and ensure

complete dissolution,

potentially using gentle heating

or sonication.[4]Technique

Refinement: - Ensure proper

restraint of the animal to

prevent movement.[9] - Use an

appropriate gauge and length

gavage needle with a ball tip to

prevent injury.[9] - Administer

the formulation slowly and

steadily.[9]

Animal distress or injury during

oral gavage

Improper Restraint: -

Excessive stress from

improper handling.[8]

[10]Incorrect Gavage

Technique: - Esophageal or

tracheal injury from the gavage

needle.[7][9] - Aspiration of the

formulation into the lungs.[7][8]

Handling and Restraint: -

Habituate animals to handling

and restraint prior to the study.

[8] - Use a calm and efficient

restraint technique.[9]Gavage

Technique: - Ensure the

gavage needle is inserted

gently and follows the natural

curvature of the esophagus.[9]

- If resistance is met, do not

force the needle.[11] -

Consider coating the gavage

needle with sucrose to

encourage swallowing.[8]

Adverse events post-

administration (e.g., lethargy,

Vehicle Toxicity: - The

formulation vehicle may be

Vehicle Assessment: -

Administer the vehicle alone to
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weight loss) causing adverse effects.

[4]Compound Toxicity: - The

dose of AB-836 may be too

high.

a control group to assess for

any adverse effects.[4]Dose-

Ranging Studies: - Conduct a

dose-escalation study to

determine the maximum

tolerated dose (MTD) in the

specific animal model.[4]

Table 2: Troubleshooting Common Issues in AB-836
Intravenous (IV) Injection

Issue Potential Cause(s) Recommended Solution(s)

Difficulty in locating and

accessing the tail vein

- Vasoconstriction of the tail

veins.[12] - Dehydration of the

animal.

- Warm the mouse's tail using

a heat lamp or warm water to

induce vasodilation.[12][13] -

Ensure animals are adequately

hydrated.

Extravasation (leakage) of the

formulation into surrounding

tissue

- Improper needle placement.

[14] - Puncturing through the

vein.

- Use a new, sharp needle of

an appropriate gauge (e.g., 27-

30G for mice).[13][14] - Insert

the needle at a shallow angle

with the bevel up.[13] - If

resistance is felt during

injection, stop and re-attempt

in a more proximal location.

[15]

Hematoma or bruising at the

injection site

- Damage to the vein during

injection.[16]

- Apply gentle pressure to the

injection site after withdrawing

the needle.[15][17]

Table 3: Troubleshooting Common Issues in AB-836
Subcutaneous (SC) Injection
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Issue Potential Cause(s) Recommended Solution(s)

Leakage of the formulation

from the injection site

- Injecting too large a volume.

[17] - Needle withdrawal

technique.

- Adhere to recommended

maximum injection volumes for

mice (typically 1-2 mL/kg).[18]

- After injection, briefly hold the

skin tented and withdraw the

needle smoothly.[17] - Gently

massage the area to aid

dispersal.[18]

Skin irritation or inflammation

at the injection site

- The formulation is not at a

neutral pH or is an irritant.[19] -

Repeated injections at the

same site.

- Ensure the formulation is at a

physiological pH.[18] - Rotate

injection sites if multiple doses

are required.[18][19]

Formation of a depot or slow

absorption

- Poor solubility of AB-836 in

the vehicle.

- Consider using a formulation

with solubilizing agents to

improve absorption.

Quantitative Data Summary
Table 4: Preclinical Profile of AB-836
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Parameter Species Value Reference

In Vitro EC50 (HBV

DNA)
- 0.010 µM [1]

In Vitro CC50 - > 25 µM [1]

In Vivo Efficacy (HBV

DNA Reduction)
Mouse

1.4 log10 at 3

mg/kg/day (oral)
[1]

Mouse
2.5 log10 at 10

mg/kg/day (oral)
[1]

Pharmacokinetics

(Clearance)
Mouse 13 mL/min/kg [1]

Pharmacokinetics

(Half-life)
Mouse 3.1 hours [1]

Experimental Protocols
Protocol 1: Oral Gavage Administration of AB-836 in Mice

Formulation Preparation:

Based on its likely poor aqueous solubility, a common formulation approach is a

suspension in a vehicle such as 0.5% methylcellulose or a solution using co-solvents like

PEG 400.

To prepare a 1 mg/mL suspension in 0.5% methylcellulose:

Weigh the required amount of AB-836.

Prepare a 0.5% (w/v) solution of methylcellulose in sterile water.

Levigate the AB-836 powder with a small amount of the vehicle to form a uniform paste.

Gradually add the remaining vehicle while mixing to achieve the final concentration.

Ensure the suspension is homogenous before each administration.
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Animal Handling and Restraint:

Acclimatize mice to handling for several days prior to the experiment.

Gently restrain the mouse, ensuring a firm but not restrictive grip that allows for normal

breathing.

Gavage Procedure:

Use a sterile, flexible-tipped or ball-tipped gavage needle of appropriate size (e.g., 20-22

gauge for adult mice).

Measure the distance from the mouse's mouth to the xiphoid process to determine the

correct insertion depth.

Gently insert the needle into the esophagus, allowing the mouse to swallow it. Do not

force the needle.

Administer the calculated volume of the AB-836 formulation slowly and steadily.

Withdraw the needle gently and return the mouse to its cage.

Monitor the animal for any signs of distress post-procedure.

Protocol 2: Intravenous Administration of AB-836 in Mice

Formulation Preparation:

For intravenous administration, AB-836 must be completely solubilized in a sterile,

biocompatible vehicle.

A potential formulation could involve a co-solvent system (e.g., DMSO, PEG 400, saline)

or a cyclodextrin-based formulation to enhance solubility. The final concentration of any

organic solvent should be minimized to avoid toxicity.

Filter the final solution through a 0.22 µm sterile filter before administration.

Animal Preparation:

Troubleshooting & Optimization

Check Availability & Pricing
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Place the mouse in a suitable restrainer.

Warm the tail using a heat lamp or by immersing it in warm water (38-40°C) for a few

minutes to dilate the lateral tail veins.

Injection Procedure:

Swab the tail with 70% ethanol.

Using a new sterile syringe with a 27-30 gauge needle, insert the needle into one of the

lateral tail veins at a shallow angle with the bevel facing upwards.

Inject the AB-836 solution slowly. Observe for any signs of swelling, which would indicate

extravasation.

After injection, withdraw the needle and apply gentle pressure to the injection site with a

sterile gauze to prevent bleeding.

Return the mouse to its cage and monitor for any adverse reactions.
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Caption: Mechanism of action of AB-836 in the HBV replication cycle.
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Caption: General experimental workflow for in vivo efficacy studies of AB-836.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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